N,3-diethylaniline
Overview
Description
N,3-diethylaniline is an organic compound with the molecular formula (C2H5)2NC6H5 . It is a colorless liquid, but commercial samples are often yellow . It is a precursor to several dyes and other commercial products .
Synthesis Analysis
N,3-diethylaniline is used in the synthesis of several compounds. Its condensation with half an equivalent of benzaldehyde gives brilliant green, an analogue of the very useful malachite green . With formylbenzenedisulfonic acid, it condenses to give Patent blue VE, and with hydroxybenzaldehyde followed by sulfonation, one obtains Patent blue V . It is also used in one-pot synthesis of oxazol-5(4H)-ones .Molecular Structure Analysis
The molecular formula of N,3-diethylaniline is C10H15N . It has an average mass of 149.233 Da and a monoisotopic mass of 149.120453 Da .Chemical Reactions Analysis
N,3-diethylaniline is used in various chemical reactions. For instance, in organic synthesis, the complex diethylaniline·borane (DEANB) is used as a reducing agent . It is also used as an acid-absorbing base .Physical And Chemical Properties Analysis
N,3-diethylaniline is a colorless to yellowish liquid with an aniline-like odor . It has a density of 0.93 g/mL, a melting point of -38 °C, and a boiling point of 216 °C . Its solubility in water is 0.13 g/L .Scientific Research Applications
Thermochemistry
N,N-diethylaniline: is used in thermochemical studies to understand its properties such as heat of formation and heat capacity. These properties are essential for predicting the behavior of the compound in various chemical reactions and processes .
Colorimetric Analysis in Clinical Chemistry
In clinical chemistry, N,N-diethylaniline is used in colorimetric assays for the determination of blood glucose levels. It reacts with hydrogen peroxide produced from glucose by glucose oxidase, resulting in a color change that can be measured .
Safety and Hazards
Mechanism of Action
Target of Action
N,3-Diethylaniline is an organic compound with the molecular formula (C2H5)2NC6H5 Similar compounds such as 3,4-dimethylaniline have been found to interact with enzymes like nicotinate-nucleotide–dimethylbenzimidazole phosphoribosyltransferase .
Mode of Action
It’s known that anilines and their derivatives generally undergo enzymatic reactions that lead to their activation and subsequent interaction with their targets .
Biochemical Pathways
Similar compounds like butachlor, a chloroacetamide herbicide, inhibit the biosynthesis of very-long-chain fatty acids (vlcfas) in microsomes
Pharmacokinetics
The compound’s molecular weight (1492328 g/mol) and structure suggest that it might be absorbed and distributed in the body
Result of Action
Anilines and their derivatives are known to have various effects on cellular processes, including the inhibition of certain enzymatic reactions .
Action Environment
Environmental factors can influence the action, efficacy, and stability of N,3-Diethylaniline. For instance, the effectiveness of biosparging to mitigate N,3-Diethylaniline in an aquifer was evaluated by measuring the time course of decrease in concentration of the compound in aerobic microcosm experiments . This suggests that the presence of oxygen and certain microbial communities can influence the degradation and hence the action of N,3-Diethylaniline.
properties
| { "Design of the Synthesis Pathway": "The synthesis of N,3-diethylaniline can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Aniline", "Diethyl sulfate", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Ethanol" ], "Reaction": [ "Step 1: Aniline is reacted with diethyl sulfate in the presence of sodium hydroxide to form N,N-diethyl aniline.", "Step 2: N,N-diethyl aniline is then reacted with hydrochloric acid to form N,N-diethyl anilinium chloride.", "Step 3: N,N-diethyl anilinium chloride is then reacted with sodium nitrite and hydrochloric acid to form N,N-diethyl-2-nitroaniline.", "Step 4: N,N-diethyl-2-nitroaniline is then reduced with ethanol and hydrogen in the presence of a palladium catalyst to form N,3-diethylaniline." ] } | |
CAS RN |
101415-17-2 |
Molecular Formula |
C10H15N |
Molecular Weight |
149.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
